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Compound of Interest

Compound Name: Flurtamone

Cat. No.: B1673484 Get Quote

For immediate safety, in case of a spill or exposure, consult the Safety Data Sheet (SDS) and

follow emergency procedures. Flurtamone is very toxic to aquatic life with long-lasting effects;

prevent any release into the environment.

This document provides essential procedural guidance for the safe and compliant disposal of

flurtamone, a herbicide used in research and development. The following instructions are

designed for researchers, scientists, and drug development professionals to manage

flurtamone waste, ensuring personnel safety and environmental protection.

Immediate Safety and Handling
Before handling flurtamone, it is crucial to be familiar with its hazard profile. Always wear

appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety

glasses, and a lab coat. Handle flurtamone in a well-ventilated area or a chemical fume hood.

Key Hazard Information:

GHS Hazard Statements: H410 - Very toxic to aquatic life with long lasting effects.

GHS Precautionary Statements:

P273: Avoid release to the environment.

P391: Collect spillage.
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P501: Dispose of contents/container to an approved waste disposal plant.

Flurtamone Disposal Procedures
The primary principle for pesticide disposal is to avoid creating waste whenever possible. Plan

experiments to use the minimum necessary amount. If disposal is unavoidable, follow these

step-by-step procedures.

Step 1: Waste Identification and Segregation
Identify Waste Type: Characterize the waste stream. Is it pure flurtamone, a dilute solution,

contaminated labware (e.g., pipette tips, glassware), or grossly contaminated material from a

spill?

Segregate Waste: Do not mix flurtamone waste with other chemical waste streams unless

explicitly permitted by your institution's hazardous waste program. Keep it in a dedicated,

clearly labeled, and sealed waste container.

Step 2: Selecting a Disposal Route
The appropriate disposal route depends on the quantity and nature of the waste, as well as

local, state, and federal regulations. The decision process is outlined in the workflow diagram

below.

For Small Quantities (Lab-Scale):

Collect all flurtamone waste (solids, solutions, and contaminated disposables) in a

designated hazardous waste container.

The container must be in good condition, compatible with the chemical, and have a tightly

sealing lid.

Label the container clearly with "Hazardous Waste," the full chemical name "Flurtamone,"

and the associated hazards (e.g., "Ecotoxin").

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste contractor.
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For Unused or Excess Product:

The best practice is to use all the material for its intended purpose according to the label.

If this is not possible, do not dispose of it down the drain.

The material must be disposed of as hazardous waste. Contact your EHS office for

guidance. In some cases, programs like "Clean Sweep" may be available for commercial-

grade pesticides.

For Empty Containers:

Triple-Rinse: Rinse the empty container with a suitable solvent (e.g., the solvent used in

your experimental solution) at least three times.

Collect Rinsate: The rinsate is considered hazardous waste. Add it to your flurtamone
hazardous waste stream. Do not pour it down the drain.

Container Disposal: After triple-rinsing, the container may be considered non-hazardous

solid waste, but this depends on local regulations. Puncture the container to prevent

reuse. Consult your EHS office before disposing of it in regular trash.

Step 3: Professional Disposal Methods
Final disposal of flurtamone waste must be conducted by a licensed hazardous waste facility.

The most common method for this type of chemical is high-temperature incineration.

Chemical Incineration: Flurtamone can be disposed of by dissolving it in a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber to

neutralize harmful combustion byproducts. This process must be performed in a permitted

hazardous waste incineration facility to comply with strict environmental regulations under

the Resource Conservation and Recovery Act (RCRA).

Quantitative Data
The following tables summarize key quantitative data for flurtamone, relevant for safety and

handling.
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Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₁₈H₁₄F₃NO₂

Molecular Weight 333.3 g/mol -

Melting Point 111 - 114 °C

Boiling Point 298 °C

| Flash Point | 151 °C (closed cup) | |

Table 2: Toxicological Data

Test Result Species Source

LD₅₀ (Oral) >5000 mg/kg Rat -

| LD₅₀ (Dermal) | >5000 mg/kg | Rabbit | - |

Experimental Protocols Overview
Detailed experimental protocols for environmental fate and toxicology are often proprietary.

However, the principles and methodologies of key cited experiments are described below.

Lysimeter Studies for Groundwater Contamination:

Objective: To assess the potential for a pesticide and its metabolites to leach through the

soil and contaminate groundwater.

Methodology: A lysimeter is a large, undisturbed block of soil enclosed in a container that

allows for the collection of water that percolates through it (leachate). The test substance

(flurtamone) is applied to the soil surface, simulating agricultural use. Over an extended

period, natural or simulated rainfall is applied, and the leachate is collected and analyzed

for the presence of the parent compound and its degradation products, such as
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trifluoroacetic acid (TFA). This provides a realistic measure of leaching potential under

field-like conditions.

Ecotoxicological Studies (Aquatic Toxicity):

Objective: To determine the toxicity of a substance to aquatic organisms.

Methodology: Standardized tests are conducted on representative aquatic species (e.g.,

fish, daphnia, algae). For acute toxicity, organisms are exposed to a range of

concentrations of the chemical for a short period (e.g., 96 hours for fish), and the

concentration that is lethal to 50% of the population (LC₅₀) is determined. For chronic

toxicity, longer-term exposures are used to assess effects on reproduction, growth, and

survival at lower concentrations. These studies are critical for establishing the

environmental risk of a chemical like flurtamone, which is classified as very toxic to

aquatic life.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

flurtamone waste in a laboratory setting.
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Caption: Logical workflow for the safe disposal of flurtamone waste.
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To cite this document: BenchChem. [Proper Disposal of Flurtamone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673484#flurtamone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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